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For Researchers, Scientists, and Drug Development Professionals

Introduction
Reactive Blue 5 (CAS No. 16823-51-1), also known as C.I. Reactive Blue 5, is an

anthraquinone-based reactive dye. Due to its vibrant color and ability to form covalent bonds

with fibers, it sees widespread use in the textile industry. This guide provides an in-depth

overview of the toxicological data and safety handling procedures for Reactive Blue 5 to

ensure its safe use in research and development settings.

Toxicological Data
The toxicological profile of Reactive Blue 5 has been evaluated through various studies,

primarily following OECD (Organisation for Economic Co-operation and Development)

guidelines. The available data on acute toxicity, skin and eye irritation, sensitization, and

genotoxicity are summarized below.

Quantitative Toxicological Data
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Endpoint Test Species

Route of

Administratio

n

Guideline Result Citation

Acute Oral

Toxicity
Rat Oral (gavage) OECD 401

LD50 > 2200

mg/kg
[1]

Acute Dermal

Toxicity
Rat Dermal OECD 402

LD50 > 2000

mg/kg
[1]

Acute

Inhalation

Toxicity

Rat Inhalation OECD 403

LC50 > 5.3

mg/L (4

hours)

[1]

Skin Irritation Rabbit Dermal OECD 404 Non-irritant [1]

Eye Irritation Rabbit Ocular OECD 405 Slight irritant [1]

Skin

Sensitization
Guinea Pig Dermal OECD 406

Non-

sensitizer
[1]

Aquatic

Toxicity

(Invertebrate)

Daphnia

magna
Water OECD 202

48h EC50 >

40 mg/L
[2]

Genotoxicity

(in vivo)
- - -

Not

clastogenic
[1]

Experimental Protocols
The toxicological data presented above are primarily derived from studies conducted in

accordance with standardized OECD guidelines. These protocols are designed to ensure the

quality and consistency of chemical safety testing.

Acute Oral Toxicity (OECD 401): This test determines the short-term toxicity of a substance

when administered in a single oral dose.[3][4][5]

Test Animals: Typically, young adult rats of a single strain are used.
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Procedure: After a brief fasting period, the test substance is administered by gavage in

graduated doses to several groups of experimental animals.

Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days. A post-mortem examination of major organs is conducted on all

animals.

Endpoint: The LD50 (Lethal Dose 50), the dose that is lethal to 50% of the test animals, is

calculated.

Acute Dermal Toxicity (OECD 402): This study assesses the toxic effects resulting from a single

dermal application of a substance.

Test Animals: Adult rats or rabbits are commonly used.

Procedure: The substance is applied to a shaved area of the skin and held in contact with an

occlusive dressing for 24 hours.

Observations: Similar to the oral toxicity test, animals are observed for signs of toxicity and

mortality over a 14-day period.

Endpoint: The dermal LD50 is determined.

Acute Inhalation Toxicity (OECD 403): This test evaluates the toxicity of a substance following

inhalation over a defined period.[6][7][8][9]

Test Animals: Rats are the preferred species.

Procedure: Animals are exposed to the substance as a gas, vapor, or aerosol in a whole-

body or nose-only inhalation chamber for a specified duration (typically 4 hours).

Observations: Mortality, clinical signs, and body weight are monitored during and after

exposure for at least 14 days.

Endpoint: The LC50 (Lethal Concentration 50), the concentration in air that is lethal to 50%

of the test animals, is calculated.
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Skin Irritation/Corrosion (OECD 404): This test assesses the potential of a substance to cause

reversible or irreversible skin inflammation.[10]

Test Animals: Albino rabbits are typically used.

Procedure: A small amount of the substance is applied to a shaved patch of skin under a

semi-occlusive dressing for a period of up to 4 hours.

Observations: The skin is examined for signs of erythema (redness) and edema (swelling) at

specific intervals after patch removal.

Endpoint: The substance is classified based on the severity and reversibility of the skin

reactions.

Eye Irritation/Corrosion (OECD 405): This study evaluates the potential of a substance to

cause damage to the eye.[11][12][13][14][15][16]

Test Animals: Albino rabbits are the recommended species.

Procedure: A single dose of the substance is applied to the conjunctival sac of one eye. The

other eye serves as a control.

Observations: The eyes are examined for corneal opacity, iritis, conjunctival redness, and

chemosis (swelling) at various time points after application.

Endpoint: The substance is classified based on the nature and severity of the ocular lesions.

Skin Sensitization (OECD 406): This test determines if a substance can induce an allergic

contact dermatitis.[17][18][19]

Test Animals: Guinea pigs are the preferred species for the Guinea Pig Maximization Test

(GPMT).

Procedure: The GPMT involves an induction phase where the substance is administered

both intradermally and topically to induce a potential allergic state. This is followed by a

challenge phase where the substance is applied topically to a naive skin site.

Observations: The skin reactions at the challenge site are graded for erythema and edema.
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Endpoint: A substance is considered a sensitizer if the challenge dose elicits a significantly

greater response in the treated animals compared to the control group.

Genotoxicity - In Vitro Chromosomal Aberration Test (OECD 473): This assay identifies

substances that cause structural damage to chromosomes in cultured mammalian cells.[3][17]

[20][21]

Test System: Cultured mammalian cells, such as Chinese Hamster Ovary (CHO) cells, are

used.

Procedure: The cells are exposed to the test substance at various concentrations, both with

and without an external metabolic activation system (S9 mix). After a suitable incubation

period, the cells are harvested, and the chromosomes are examined microscopically for

structural abnormalities.

Endpoint: A substance is considered clastogenic if it induces a statistically significant, dose-

dependent increase in the frequency of cells with chromosomal aberrations.

Aquatic Toxicity - Daphnia sp. Acute Immobilisation Test (OECD 202): This test evaluates the

acute toxicity of a substance to aquatic invertebrates.[2][10][22][23]

Test Organism:Daphnia magna (a small crustacean) is the standard test species.

Procedure: Young daphnids are exposed to a range of concentrations of the test substance

in water for 48 hours.

Observations: The number of immobilized daphnids is recorded at 24 and 48 hours.

Endpoint: The EC50 (Effective Concentration 50), the concentration that immobilizes 50% of

the daphnids, is calculated.

Aquatic Toxicity - Alga, Growth Inhibition Test (OECD 201): This study assesses the effects of a

substance on the growth of freshwater algae.[11][21][24][25][26][27][28]

Test Organism: A species of green algae, such as Pseudokirchneriella subcapitata, is

typically used.
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Procedure: Exponentially growing algal cultures are exposed to various concentrations of the

test substance over a 72-hour period.

Observations: The growth of the algae is measured by cell counts or other biomass

indicators.

Endpoint: The EC50, the concentration that causes a 50% reduction in algal growth, is

determined.

Safety Handling
Proper handling of Reactive Blue 5 is crucial to minimize exposure and ensure a safe working

environment. The following procedures should be strictly followed.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks associated with handling Reactive Blue 5 should be

conducted to determine the appropriate level of personal protective equipment.
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Personal Protective Equipment (PPE)

Safe Work Practices

Respiratory Protection
(Dust mask or respirator for powders)

Work in a well-ventilated area
(e.g., fume hood for powders) Avoid dust generation and inhalation

Eye Protection
(Safety glasses with side shields or goggles)

Hand Protection
(Chemical-resistant gloves, e.g., nitrile)

Practice good industrial hygiene
(Wash hands after handling)

Body Protection
(Lab coat, coveralls)

Researcher/
Scientist

Protects against
inhalation

Protects against
eye contact

Protects against
skin contact

Protects against
skin contact

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for Handling Reactive Blue 5.

Spill Cleanup
In the event of a spill, prompt and appropriate cleanup is essential to prevent contamination

and exposure.
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Spill Occurs

Evacuate immediate area
and alert others

Don appropriate PPE
(gloves, goggles, respirator if powder)

Contain the spill
(Use absorbent material for liquids)

Clean up spill
(Sweep solids, absorb liquids)

Decontaminate the area
(Wash with soap and water)

Dispose of waste
(In a sealed, labeled container)

Click to download full resolution via product page

Caption: General Workflow for Cleaning Up a Reactive Blue 5 Spill.
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For solid spills:

Avoid generating dust.

Carefully sweep the material into a suitable container for disposal.

Clean the spill area with a wet cloth or paper towels.

For liquid spills:

Absorb the spill with an inert material such as sand or vermiculite.

Place the absorbed material into a sealed container for disposal.

Wash the spill area with soap and water.

First Aid Measures
In case of accidental exposure, follow these first aid procedures:

Inhalation: Remove the individual to fresh air. If breathing is difficult, seek medical attention.

Skin Contact: Remove contaminated clothing. Wash the affected area thoroughly with soap

and water.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding

the eyelids open. Seek medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and drink plenty of water.

Seek medical attention.

Storage and Disposal
Storage: Store Reactive Blue 5 in a cool, dry, well-ventilated area in a tightly sealed

container.

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Do not allow the substance to enter drains or waterways.
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Conclusion
Reactive Blue 5 exhibits low acute toxicity via oral, dermal, and inhalation routes. It is not a

skin irritant or sensitizer but can cause slight eye irritation. While in vivo data suggests it is not

clastogenic, comprehensive data on its mutagenic and carcinogenic potential is limited. The

primary safety concerns are related to inhalation of the powder and direct contact with the

eyes. Adherence to the recommended safety handling procedures, including the use of

appropriate personal protective equipment, is essential to minimize the risk of exposure and

ensure the safe use of Reactive Blue 5 in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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